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Compound of Interest

Compound Name: Biotin-DADOO

Cat. No.: B1667286 Get Quote

For researchers, scientists, and drug development professionals, the precise and efficient

labeling of biomolecules is a cornerstone of innovation. EZ-Link Amine-PEO2-Biotin is a

versatile biotinylation reagent designed for this purpose, enabling the attachment of a biotin

label to carboxyl-containing molecules through its terminal primary amine. This guide provides

a comprehensive overview of its technical specifications, applications, and detailed protocols

for its use.

Core Product Specifications
EZ-Link Amine-PEO2-Biotin, also marketed as EZ-Link Amine-PEG2-Biotin, is a water-soluble

compound featuring a biotin moiety, a polyethylene glycol (PEG) spacer arm, and a terminal

primary amine.[1] The hydrophilic PEG spacer enhances the solubility of the labeled molecule

and minimizes steric hindrance during binding to avidin or streptavidin.[1][2]
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Property Value Reference

Product Name EZ-Link Amine-PEO2-Biotin [1]

Alternative Name
(+)-biotinyl-3,6-

dioxaoctanediamine
[2]

Catalog Number PI21346 [1]

Molecular Weight 374.50 g/mol [2]

Spacer Arm Length 20.4 Å [1][2]

Reactive Moiety Primary Amine (-NH2) [1]

Target Moiety
Carboxyl groups (-COOH), 5'

phosphates
[1][3]

Solubility > 25 mg/mL in water or buffer [2]

Cell Permeability Cell-Impermeant [1]

Storage Store at 4°C [2]

Chemical Reaction and Mechanism
The primary application of EZ-Link Amine-PEO2-Biotin involves its conjugation to carboxyl

groups using a carbodiimide crosslinker, such as 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC). EDC activates carboxyl groups, making them

susceptible to nucleophilic attack by the primary amine of the Amine-PEO2-Biotin, resulting in a

stable amide bond.
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Caption: Chemical reaction pathway for biotinylation using EZ-Link Amine-PEO2-Biotin and

EDC.

Experimental Protocols
A typical application for EZ-Link Amine-PEO2-Biotin is the biotinylation of proteins, such as

Bovine Serum Albumin (BSA). The following protocol is a general guideline and may require

optimization for specific applications.[2]

Materials
Protein to be labeled (e.g., BSA)
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EZ-Link Amine-PEO2-Biotin

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

MES Buffer (2-(N-morpholino)ethanesulfonic acid), pH 5.0-6.0

Desalting column or dialysis unit for purification

Procedure for Protein Biotinylation
Protein Preparation: Dissolve the protein (e.g., 2 mg of BSA) in 0.5-1 mL of MES buffer.[2]

Biotin Reagent Addition: Prepare a solution of EZ-Link Amine-PEO2-Biotin. Add a sufficient

volume to the protein solution to achieve a significant molar excess (e.g., 100-fold) of the

biotinylation reagent over the protein.[2]

EDC Preparation and Addition: Immediately before use, prepare a 100 mM solution of EDC

in MES Buffer. Add a limiting amount of the EDC solution (e.g., 5- to 20-fold molar excess

over the protein) to the protein-biotin mixture.[2]

Incubation: Incubate the reaction mixture for 2 hours at room temperature with gentle stirring

or mixing.[2]

Purification: Remove non-reacted biotinylation reagent and EDC by-products using a

desalting column or dialysis.[2]

To minimize protein polymerization, which can occur if the protein has both carboxyl and

primary amine groups, it is crucial to use a large molar excess of Amine-PEO2-Biotin and a

limiting amount of EDC.[2]
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Caption: Experimental workflow for protein biotinylation.

Applications in Research and Drug Development
The ability to biotinylate molecules containing carboxyl groups opens up a wide range of

applications in various scientific disciplines.
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Immunoassays: Biotinylated proteins can be used in ELISA, Western blotting, and

immunohistochemistry for detection and quantification.

Affinity Chromatography: Biotin-labeled molecules can be purified from complex mixtures

using avidin or streptavidin-conjugated resins.

Drug Delivery: Biotinylation of drug carriers or nanoparticles can facilitate targeted delivery to

cells expressing biotin receptors.

Surface Immobilization: Molecules can be biotinylated for immobilization onto streptavidin-

coated surfaces in applications such as biosensors and microarrays.

Troubleshooting and Considerations
Buffer Choice: Avoid buffers containing primary amines (e.g., Tris, glycine) or carboxyls (e.g.,

acetate, citrate) as they will compete with the reaction.[2] Phosphate buffers can be used but

may result in lower conjugation efficiency.[2]

Reagent Molar Ratios: The ratio of Amine-PEO2-Biotin and EDC to the target molecule

should be optimized to achieve the desired degree of labeling while minimizing potential side

reactions like protein polymerization.[2]

Hydrolysis: EDC is susceptible to hydrolysis in aqueous solutions. Therefore, it should be

prepared fresh and used immediately. A portion of the EDC-activated carboxyl groups will

hydrolyze before reacting with an amine.[2]

By understanding the technical details and following the outlined protocols, researchers can

effectively utilize EZ-Link Amine-PEO2-Biotin for their specific biotinylation needs, advancing

their research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to EZ-Link Amine-PEO2-
Biotin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667286#ez-link-amine-peo2-biotin-product-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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